Cas no 1565427-99-7 (1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid
• CAS No: 1565427-99-7
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 6118151
• PubChem ID: 112557918
• Update Time: 2025-06-08

1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6747690
• 1565427-99-7
• 1-(4-{[(benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid
• 1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C18H17NO4/c20-16(21)18(10-11-18)14-6-8-15(9-7-14)19-17(22)23-12-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,19,22)(H,20,21)
• InChI Key： QYJYTUFTZQMNBB-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CC=2)NC(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid

1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic Acid (CAS No. 1565427-99-7): A Comprehensive Overview

1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid (CAS No. 1565427-99-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid is composed of a cyclopropane ring attached to a substituted phenyl group, which is further functionalized with a benzyloxycarbonyl (Cbz) protected amino group and a carboxylic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the importance of 1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid in the context of protein-protein interactions and enzyme inhibition. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of certain proteases, which are key enzymes involved in various pathological processes such as cancer and neurodegenerative diseases. The ability to modulate these enzymes makes 1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid a promising lead compound for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid could be developed into a novel anti-inflammatory drug for the treatment of chronic inflammatory conditions.

The synthetic route to produce 1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid has been extensively studied and optimized. A typical synthesis involves the reaction of 4-aminoacetophenone with benzyl chloroformate to form the protected amino intermediate, followed by cyclization and carboxylation steps to yield the final product. This multi-step process ensures high purity and yield, making it suitable for large-scale production in pharmaceutical settings.

The pharmacokinetic properties of 1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. Additionally, preliminary toxicology assessments indicate that 1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid has a low toxicity profile, further supporting its potential as a safe and effective drug candidate.

In conclusion, 1-(4-{[(Benzyloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid (CAS No. 1565427-99-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.